Cas no 31335-69-0 (Formamide,N-hydroxy-N-phenyl-)

Formamide,N-hydroxy-N-phenyl- structure
Product name:Formamide,N-hydroxy-N-phenyl-
Formamide,N-hydroxy-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Formamide,N-hydroxy-N-phenyl-
- N-Hydroxy-N-phenylformamide
- N-Phenylformohydroxamic acid
- SCHEMBL7634
- CCRIS 5135
- Carbanilic acid
- Phenylcarbamidsaeure
- 0-15-00-00008 (Beilstein Handbook Reference)
- FORMOHYDROXAMIC ACID, N-PHENYL-
- Carbanilsaeure
- Carbamic acid, phenyl-
- CHEBI:52496
- N-PHENYLCARBAMIC ACID
- 31335-69-0
- DTXSID30953378
- Q27123473
- Formamide, N-hydroxy-N-phenyl-
- Phenylcarbamic acid
- n-carboxyaniline
- CARBANILIC ACID [MI]
- BRN 2081248
- UNII-M19U56546G
- 501-82-6
- M19U56546G
-
- Inchi: InChI=1S/C7H7NO2/c9-6-8(10)7-4-2-1-3-5-7/h1-6,10H
- InChI Key: FWUDLKMCWUETIP-UHFFFAOYSA-N
- SMILES: ON(C1C=CC=CC=1)C=O
Computed Properties
- Exact Mass: 137.04771
- Monoisotopic Mass: 137.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3Ų
- XLogP3: 1.2
Experimental Properties
- PSA: 40.54
Formamide,N-hydroxy-N-phenyl- Related Literature
-
Máté Kozsup,Donal M. Keogan,Deirdre Fitzgerald-Hughes,éva A. Enyedy,Brendan Twamley,Péter Buglyó,Darren M. Griffith Dalton Trans. 2020 49 6980
-
2. Salt effects and kinetic isotope effects interconnected. Evidence for the involvement of chloride ion in the C–H bond breaking in aqueous solution?Stanko Ur?i?,Monika Lovrek,Ivana Vinkovi?Vr?ek,Viktor Pilepi? J. Chem. Soc. Perkin Trans. 2 1999 1295
-
3. Modeling the inhibition of peptide deformylase by hydroxamic acids: influence of the sulfur donorErwan Galardon,Michel Giorgi,Isabelle Artaud Dalton Trans. 2007 1047
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